Cas no 1017428-33-9 ((1-(3-Chlorophenyl)pyrrolidin-3-yl)methanamine)

• Product Name: (1-(3-Chlorophenyl)pyrrolidin-3-yl)methanamine
• CAS No: 1017428-33-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD26959760
• CID: 1087216
• PubChem ID: 24275300
• Update Time: 2025-04-20

(1-(3-Chlorophenyl)pyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3-Chlorophenyl)pyrrolidin-3-yl)methanamine
• 1-[1-(3-Chlorophenyl)-3-pyrrolidinyl]methanamine
• 1-[1-(3-chlorophenyl)pyrrolidin-3-yl]methanamine(SALTDATA: 1.3HCl 1.5H2O)
• 1-[1-(3-chlorophenyl)pyrrolidin-3-yl]methanamine(SALTDATA
• [1-(3-chlorophenyl)pyrrolidin-3-yl]methanamine:dihydrate:hydrochloride
• EN300-5399053
• G32194
• 1017428-33-9
• [1-(3-chlorophenyl)pyrrolidin-3-yl]methanamine
• 1-[1-(3-CHLOROPHENYL)PYRROLIDIN-3-YL]METHANAMINE
• AKOS016346978
• BS-37027
• AKOS000193522

• MDL： MFCD26959760
• Inchi： 1S/C11H15ClN2/c12-10-2-1-3-11(6-10)14-5-4-9(7-13)8-14/h1-3,6,9H,4-5,7-8,13H2
• InChI Key： IAPUBMLRYDQXPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCC(CN)C1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų